Cas no 401-94-5 (3-Nitro-5-(trifluoromethyl)aniline)

3-Nitro-5-(trifluoromethyl)aniline Properties

Names and Identifiers

• 3-Nitro-5-(trifluoromethyl)aniline
• 3-Amino-5-nitrobenzotrifluoride
• 3-amino-5-(trifluoromethyl)nitrobenzene
• 3-nitro-5-trifluoromethyl-phenylamine
• Benzenamine, 3-nitro-5-(trifluoromethyl)-
• 3-nitro-5-(trifluoromethyl)benzenamine
• 5-nitro-3-(trifluoromethyl)phenylamine
• PubChem2795
• PubChem2558
• KSC915S5R
• 3-Nitro-5-trifluoromethylaniline
• LTVWXWWSCLXXAT-UHFFFAOYSA-N
• 3-(Trifluoromethyl)-5-nitroaniline
• 401-94-5
• MFCD00061229
• AKOS002663570
• SCHEMBL1894
• AM20050181
• DS-12362
• EN300-1710120
• 3-nitro-5-(trifluoromethyl)phenylamine
• SY003092
• SB78204
• A824974
• FT-0659518
• CS-W002284
• DTXSID00379667
• 3-Nitro-5-(trifluoromethyl)aniline;3-Nitro-5-trifluoromethylaniline;3-Nitro-5-(trifluoromethyl)benzenamine; 5-Nitro-alpha,alpha,alpha-trifluoro-m-toluidine
• aniline, 3-nitro-5-trifluoromethyl-
• +Expand

• MDL： MFCD00061229
• InChIKey： LTVWXWWSCLXXAT-UHFFFAOYSA-N
• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)4-1-5(11)3-6(2-4)12(13)14/h1-3H,11H2
• SMILES： FC(C1=C([H])C(=C([H])C(=C1[H])[N+](=O)[O-])N([H])[H])(F)F

Computed Properties

• Exact Mass: 206.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 206.03
• Heavy Atom Count: 14
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 71.8

Experimental Properties

• LogP: 3.30020
• PSA: 71.84000
• Boiling Point: 280.7℃ at 760 mmHg
• Melting Point: 77-81°C
• Flash Point: 123.5℃
• Density: 1.503

3-Nitro-5-(trifluoromethyl)aniline Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：2811
• Hazard Statement： Irritant
• PackingGroup：Ⅲ
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

3-Nitro-5-(trifluoromethyl)aniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides